2-[2,4-dimethyl(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide

• Molecular Formula: C21H27N3O6S2
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 2-(2,4-dimethyl-N-methylsulfonylanilino)-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C21H27N3O6S2/c1-16-4-9-20(17(2)14-16)24(31(3,26)27)15-21(25)22-18-5-7-19(8-6-18)32(28,29)23-10-12-30-13-11-23/h4-9,14H,10-13,15H2,1-3H3,(H,22,25)
• InChI Key: NQNNLNHJUQXKKZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)S(=O)(=O)C)C

Description

2-[2,4-dimethyl(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide, commonly known as DMSA, is a chemical compound that has been widely studied for its potential therapeutic applications. DMSA is a small molecule that belongs to the class of sulfonamide compounds. It has been shown to have a wide range of biological effects, including anti-inflammatory, anti-tumor, and anti-oxidant properties.

Mechanism of Action

The exact mechanism of action of DMSA is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and oxidative stress. DMSA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DMSA has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of inflammatory diseases. DMSA has also been shown to inhibit the activity of certain enzymes and signaling pathways that are involved in tumor growth and metastasis. In addition, DMSA has been shown to have anti-oxidant properties, which can help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMSA in lab experiments is its wide range of biological effects. DMSA has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a versatile compound for studying various biological processes. However, one limitation of using DMSA in lab experiments is its potential toxicity. DMSA has been shown to be toxic at high doses, and care should be taken when using it in experiments.

Future Directions

There are several future directions for research on DMSA. One area of research is the development of new DMSA derivatives with improved therapeutic properties. Another area of research is the study of the mechanism of action of DMSA, which is not yet fully understood. In addition, further studies are needed to determine the optimal dosage and administration of DMSA for different therapeutic applications. Overall, DMSA is a promising compound for the treatment of various diseases, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis method of DMSA involves the reaction of 2,4-dimethylaniline with methylsulfonyl chloride to produce 2,4-dimethyl(methylsulfonyl)aniline. This intermediate is then reacted with 4-(4-morpholinylsulfonyl)phenylacetic acid to produce the final product, DMSA. The synthesis of DMSA has been described in detail in several research articles.

Scientific Research Applications

DMSA has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties and has been used in the treatment of inflammatory diseases such as rheumatoid arthritis. DMSA has also been shown to have anti-tumor properties and has been studied as a potential cancer treatment. In addition, DMSA has been shown to have anti-oxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases.